Cas no 1251017-57-8 (3-Hydroxymethyl-6,7-Dihydro-5H,9H-[1,2,4]Triazolo[4,3-A][1,4]Diazepine-8-Carboxylic Acid Tert-Butyl Ester(WX140184))

3-Hydroxymethyl-6,7-Dihydro-5H,9H-[1,2,4]Triazolo[4,3-A][1,4]Diazepine-8-Carboxylic Acid Tert-Butyl Ester(WX140184) structure
1251017-57-8 structure
Product Name:3-Hydroxymethyl-6,7-Dihydro-5H,9H-[1,2,4]Triazolo[4,3-A][1,4]Diazepine-8-Carboxylic Acid Tert-Butyl Ester(WX140184)
CAS No:1251017-57-8
MF:C12H20N4O3
MW:268.312202453613
CID:4564945
Update Time:2023-04-04

3-Hydroxymethyl-6,7-Dihydro-5H,9H-[1,2,4]Triazolo[4,3-A][1,4]Diazepine-8-Carboxylic Acid Tert-Butyl Ester(WX140184) Chemical and Physical Properties

Names and Identifiers

    • 3-Hydroxymethyl-6,7-Dihydro-5H,9H-[1,2,4]Triazolo[4,3-A][1,4]Diazepine-8-Carboxylic Acid Tert-Butyl Ester(WX140184)
    • 3-Hydroxymethyl-6,7-Dihydro-5H,9H-[1,2,4]Triazolo[4,3-A][1,4]Diazepine-8-Carboxylic Acid Tert-Butyl Ester
    • 5H-1,2,4-Triazolo[4,3-a][1,4]diazepine-8(9H)-carboxylic acid, 6,7-dihydro-3-(hydroxymethyl)-, 1,1-dimethylethyl ester
    • Inchi: 1S/C12H20N4O3/c1-12(2,3)19-11(18)15-5-4-6-16-9(7-15)13-14-10(16)8-17/h17H,4-8H2,1-3H3
    • InChI Key: BFFSLGFEWJRSSV-UHFFFAOYSA-N
    • SMILES: N12C(CO)=NN=C1CN(C(OC(C)(C)C)=O)CCC2

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 4

3-Hydroxymethyl-6,7-Dihydro-5H,9H-[1,2,4]Triazolo[4,3-A][1,4]Diazepine-8-Carboxylic Acid Tert-Butyl Ester(WX140184) Related Literature

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